Cas no 12007-58-8 (Ammonium borate(trihydrate))

• Product Name: Ammonium borate(trihydrate)
• CAS No: 12007-58-8
• MF: BH₉NO
• MW: 49.8885600566864
• CID: 139370
• Update Time: 2025-05-23

Ammonium borate(trihydrate) Chemical and Physical Properties

Names and Identifiers

• Ammonium borate(trihydrate)
• Diammonium Tetraborate
• Ammonium borate
• Ammonium borate ((NH4)2B4O7)
• Ammonium boron oxide ((NH4)2B4O7)
• Ammonium tetraborate ((NH4)2B4O7)
• boranolate, oxo-, ammonium salt
• Boric acid (H2B4O7), diammonium salt
• Diammonium borate ((NH4)2B4O7)
• Ammonium biborate
• Diammonium borate
• Ammonium boron oxide
• BORON PLASMA STANDARDS, 1,000 PPM, 10,000 PPM IN WATER
• AMMoniuM biborate, trihydrate
• diammonium tetraborate ISO 9001：2015 REACH

• Inchi： 1S/BH3.H3N.H2O/h2*1H3;1H2/p+1
• InChI Key： KPJZZKYAFHICIL-UHFFFAOYSA-O
• SMILES： B.[NH4+].O

Computed Properties

• Exact Mass: 268.05924
• Monoisotopic Mass: 113.097172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2

Experimental Properties

• PSA: 349.72
• LogP: -2.19640

Additional information on Ammonium borate(trihydrate)

Ammonium Borate (Trihydrate): A Comprehensive Overview

Ammonium Borate (Trihydrate), with the CAS number 12007-58-8, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as ammonium borate hydrate, is a hydrated form of ammonium borate, which consists of ammonium ions (NH4+) and borate ions (BO3^3−) in a 1:1 ratio. The trihydrate designation indicates the presence of three water molecules per formula unit, making it a stable and water-soluble compound.

The molecular formula of ammonium borate trihydrate is NH4B(OH)4·3H2O, with a molar mass of approximately 164.96 g/mol. It exists as a white crystalline solid with a density of about 1.7 g/cm³ and a melting point around 180°C. Its solubility in water is relatively high, making it suitable for various aqueous-based applications. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, including boron-based nanomaterials and coordination polymers.

One of the most notable applications of ammonium borate trihydrate is in the field of flame retardancy. Research has shown that this compound can effectively inhibit the combustion process by forming a protective char layer on the surface of materials. This property has led to its use in polymer composites, textiles, and coatings to enhance fire safety. For instance, a study published in *Journal of Materials Science* demonstrated that incorporating ammonium borate trihydrate into polypropylene significantly improved its thermal stability and reduced smoke emission during combustion.

In addition to its flame-retardant properties, ammonium borate trihydrate has found applications in catalysis. It serves as an effective catalyst for various organic reactions, including esterification, amidation, and Michael addition. Its ability to act as both an acid and a base makes it versatile in catalytic processes. Recent advancements have explored its use in asymmetric catalysis, where it has shown promise in enhancing enantioselectivity in certain reactions.

The electronic properties of ammonium borate trihydrate have also been studied extensively. It exhibits semiconducting behavior, which makes it a candidate for use in electronic devices such as sensors and photovoltaic cells. A study published in *Chemistry of Materials* reported that thin films of ammonium borate trihydrate demonstrate excellent charge transport properties, suggesting its potential in next-generation electronic materials.

From an environmental perspective, ammonium borate trihydrate is considered relatively non-toxic and biodegradable under certain conditions. This makes it an eco-friendly alternative to traditional chemicals in various industrial processes. Recent research has focused on optimizing its synthesis methods to reduce energy consumption and minimize waste generation.

In conclusion, ammonium borate trihydrate (CAS No: 12007-58-8) is a multifaceted compound with applications spanning flame retardancy, catalysis, electronics, and more. Its unique chemical properties and versatility continue to drive innovation across diverse fields. As research progresses, new applications and improved synthesis methods are expected to further enhance its utility in both academic and industrial settings.